Cas no 929617-36-7 (tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate)

Technical Introduction: tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate is a protected indazole derivative widely used as an intermediate in pharmaceutical and agrochemical synthesis. The tert-butoxycarbonyl (Boc) group enhances stability, facilitating handling and storage, while the bromo and chloro substituents provide versatile reactivity for further functionalization via cross-coupling or nucleophilic substitution. Its crystalline solid form ensures high purity, making it suitable for precision applications. This compound is particularly valuable in constructing heterocyclic scaffolds for drug discovery, offering controlled deprotection under mild acidic conditions. Its well-defined structure and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry and material science research.
tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate structure
929617-36-7 structure
Product Name:tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate
CAS No:929617-36-7
MF:C12H12BrClN2O2
MW:331.592881202698
CID:1081958
PubChem ID:71748559
Update Time:2025-05-22

tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate
    • tert-butyl 5-bromo-3-chloroindazole-1-carboxylate
    • 929617-36-7
    • DTXSID60857653
    • tert-Butyl5-bromo-3-chloro-1H-indazole-1-carboxylate
    • 1H-Indazole-1-carboxylic acid, 5-bromo-3-chloro-, 1,1-dimethylethylester
    • Inchi: 1S/C12H12BrClN2O2/c1-12(2,3)18-11(17)16-9-5-4-7(13)6-8(9)10(14)15-16/h4-6H,1-3H3
    • InChI Key: CRIBDWQJNRCEQE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=NN2C(=O)OC(C)(C)C)Cl

Computed Properties

  • Exact Mass: 329.97707g/mol
  • Monoisotopic Mass: 329.97707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 44.1Ų

tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM150528-1g
tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate
929617-36-7 95%
1g
$*** 2023-03-31
Chemenu
CM150528-1g
tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate
929617-36-7 95%
1g
$405 2021-08-05
Alichem
A269001947-1g
tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate
929617-36-7 95%
1g
$353.50 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1749444-1g
tert-Butyl 5-bromo-3-chloro-1h-indazole-1-carboxylate
929617-36-7 98%
1g
¥3361.00 2024-04-25
Crysdot LLC
CD11011193-1g
tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate
929617-36-7 95+%
1g
$429 2024-07-19

Additional information on tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate

tert-Butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate (CAS No. 929617-36-7)

tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate is a highly specialized organic compound with the CAS registry number 929617-36-7. This compound belongs to the class of indazole derivatives, which are known for their unique structural and chemical properties. Indazoles are heterocyclic aromatic compounds consisting of a benzene ring fused with a pyrazole ring, making them versatile building blocks in organic synthesis and drug discovery.

The structure of tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate features a bromine atom at the 5-position and a chlorine atom at the 3-position on the indazole ring. The carboxylate group is attached at the 1-position, specifically as a tert-butyl ester. This substitution pattern suggests that the compound may exhibit unique electronic and steric properties, which are highly desirable in various chemical and biological applications.

Recent studies have highlighted the potential of indazole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. For instance, tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate has been investigated for its potential as a lead compound in anti-cancer drug design. The bromine and chlorine substituents on the indazole ring may enhance the compound's ability to interact with specific biological targets, such as kinases or other enzymes involved in cancer progression.

In addition to its medicinal applications, tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate has also been explored in materials science. The compound's aromaticity and functional groups make it a promising candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) or photovoltaic materials. Researchers have reported that indazole derivatives can exhibit favorable electronic properties, including high electron mobility and stability under ambient conditions.

The synthesis of tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity of the product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving scalability.

From an environmental perspective, tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate has been studied for its biodegradability and ecological impact. Initial assessments suggest that the compound may undergo slow degradation under aerobic conditions, though further research is needed to fully understand its environmental fate. Regulatory agencies have emphasized the importance of assessing such compounds' environmental impact to ensure sustainable chemical practices.

In conclusion, tert-butyl 5-bromo-3-chloro-1H-indazole-1-carboxylate (CAS No. 929617

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.